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Compound of Interest

Compound Name: Astemizole

Cat. No.: B1665302 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Astemizole is a potent second-generation histamine H1 receptor antagonist (IC50 = 4.7 nM)

that has been utilized in both research and clinical settings.[1][2] Beyond its antihistaminic

properties, Astemizole is also recognized as a potent inhibitor of the hERG potassium channel

(IC50 = 0.9 nM) and other channels like ether à-go-go 1 (Eag1), giving it potential applications

in oncology research.[1][2] Accurate and consistent preparation of stock solutions is critical for

obtaining reproducible results in any experimental setting. Dimethyl sulfoxide (DMSO) is a

common solvent for Astemizole due to its high solubilizing capacity.[1][3]

This document provides a detailed protocol for the preparation, storage, and handling of

Astemizole stock solutions in DMSO to ensure solution integrity and stability for downstream in

vitro and in vivo applications.

Quantitative Data Summary
All quantitative data for Astemizole is summarized in the table below for easy reference.
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Parameter Value Source(s)

Molecular Formula C₂₈H₃₁FN₄O [2]

Molecular Weight 458.57 g/mol [2]

CAS Number 68844-77-9 [2][3]

Appearance
White to off-white crystalline

solid
[3][4]

Solubility in DMSO

≥11.46 mg/mL up to 125

mg/mL (~272 mM). May

require gentle warming or

sonication.

[2][3][5]

Storage (Solid Powder) 3 years at -20°C [1][2]

Storage (DMSO Stock

Solution)

6 months at -80°C; 1 month at

-20°C. Aliquoting is

recommended to avoid freeze-

thaw cycles.

[1][2][6]

Experimental Protocol: Preparing a 10 mM
Astemizole Stock Solution
This protocol describes the preparation of a 10 mM Astemizole stock solution in DMSO. The

concentration can be adjusted based on experimental needs and the solubility limits.

3.1 Materials and Equipment

Astemizole powder (CAS 68844-77-9)

Anhydrous Dimethyl Sulfoxide (DMSO), sterile

Analytical balance

Chemical fume hood

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses
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Sterile microcentrifuge tubes or cryovials (amber or wrapped in foil)

Calibrated micropipettes and sterile tips

Vortex mixer

Water bath or sonicator (optional, for aiding dissolution)

3.2 Safety Precautions

Handle Astemizole powder in a chemical fume hood to avoid inhalation.

Astemizole should be considered a hazardous substance. Do not ingest, inhale, or allow

contact with skin or eyes. Wash hands thoroughly after handling.[3]

Wear appropriate PPE at all times.

3.3 Step-by-Step Procedure

Calculate Required Mass:

To prepare a 10 mM stock solution, the required mass of Astemizole needs to be

calculated.

Formula: Mass (mg) = Desired Concentration (M) × Volume (L) × Molecular Weight ( g/mol

) × 1000 (mg/g)

Example for 1 mL of 10 mM (0.010 M) stock: Mass (mg) = 0.010 mol/L × 0.001 L × 458.57

g/mol × 1000 mg/g = 4.59 mg

Weighing the Compound:

Place a sterile microcentrifuge tube on the analytical balance and tare it.

Carefully weigh out the calculated mass (e.g., 4.59 mg) of Astemizole powder directly into

the tube inside a chemical fume hood.

Dissolution:
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Add the calculated volume of anhydrous DMSO to the tube containing the Astemizole
powder. For the example above, add 1 mL of DMSO.

Cap the tube securely and vortex thoroughly for 1-2 minutes until the solid is completely

dissolved.

Visually inspect the solution against a light source to ensure there are no visible particles.

If the compound does not fully dissolve, gentle warming in a 37°C water bath or brief

sonication can be applied.[5][7][8] Ensure the solution cools to room temperature before

storage. Use fresh, moisture-free DMSO, as absorbed moisture can reduce solubility.[1]

Aliquoting and Storage:

To prevent degradation from repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes in sterile cryovials.[6]

Clearly label each aliquot with the compound name, concentration (10 mM), solvent

(DMSO), and preparation date.

Store the aliquots at -80°C for long-term stability (up to 6 months) or at -20°C for short-

term use (up to 1 month).[1][2]

Workflow and Logic Diagrams
The following diagrams illustrate the experimental workflow and the signaling pathway context

of Astemizole.
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Caption: Workflow for preparing Astemizole stock solution in DMSO.

Astemizole

Histamine H1 Receptor hERG K+ Channel Eag1 K+ Channel

Allergic Response

 Activates

Cardiac Repolarization

 Regulates

Tumor Cell Proliferation

 Promotes

Click to download full resolution via product page

Caption: Primary molecular targets inhibited by Astemizole.

Guidelines for Use in Cell Culture
When preparing working solutions for cell-based assays, it is crucial to minimize the final

concentration of DMSO to avoid solvent-induced cytotoxicity.

Recommended Final DMSO Concentration: The final concentration of DMSO in the cell

culture medium should be kept below 0.5%, with a concentration of 0.1% being preferable to

avoid solvent effects.[6][8]

Dilution Procedure: Perform serial dilutions of the DMSO stock solution in your culture

medium to reach the desired final treatment concentration. A stepwise dilution process is

recommended to prevent the compound from precipitating out of the solution.[6]

Controls: Always include a vehicle control in your experiments, which consists of culture

medium with the same final concentration of DMSO as used for the Astemizole treatment

groups.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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